Cas no 2510-53-4 (Phenanthro[9,10-c]furan-1,3-dione)

• Product Name: Phenanthro[9,10-c]furan-1,3-dione
• CAS No: 2510-53-4
• MF: C₁₆H₈O₃
• MW: 248.232924461365
• CID: 273849
• PubChem ID: 232000
• Update Time: 2025-04-19

Phenanthro[9,10-c]furan-1,3-dione Chemical and Physical Properties

Names and Identifiers

• Phenanthro[9,10-c]furan-1,3-dione
• RDKMLXMOKXZQMK-UHFFFAOYSA-N
• NSC29002
• DTXSID80282968
• NSC-29002
• SCHEMBL6392102
• 9,10-Phenanthrenedicarboxylic acid, anhydride
• 2510-53-4
• 9,10-Phenanthrenedicarboxylic anhydride

• Inchi： 1S/C16H8O3/c17-15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16(18)19-15/h1-8H
• InChI Key： RDKMLXMOKXZQMK-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)=C1C=CC=CC1=C1C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 248.04734
• Monoisotopic Mass: 248.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37